Cas no 56671-85-3 (2-Cyclohexen-1-one, 3-iodo-5,5-dimethyl-)

• Product Name: 2-Cyclohexen-1-one, 3-iodo-5,5-dimethyl-
• CAS No: 56671-85-3
• MF: C₈H₁₁IO
• MW: 250.076814889908
• CID: 348161
• PubChem ID: 10610655
• Update Time: 2025-04-19

2-Cyclohexen-1-one, 3-iodo-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 3-iodo-5,5-dimethyl-
• 3-iodo-5,5-dimethylcyclohex-2-en-1-one
• 2-Cyclohexen-1-one,3-iodo-5,5-dimethyl
• 3-iodo-5,5-dimethyl-2-cyclohexen-1-one
• 3-iodo-5-5-dimethylcyclohex-2-enone
• 5,5-dimethyl-3-iodo-2-cyclohexenone
• 5,5-dimethyl-3-iodocyclohex-2-en-1-one
• 5,5-dimethyl-3-iodocyclohex-2-enone
• 56671-85-3
• DTXSID60442503

• Inchi： 1S/C8H11IO/c1-8(2)4-6(9)3-7(10)5-8/h3H,4-5H2,1-2H3
• InChI Key： OCMIOCRBXIMOEG-UHFFFAOYSA-N
• SMILES： IC1=CC(CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 249.98500
• Monoisotopic Mass: 249.98546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.69440